3-[2-(4-Fluorophenoxy)phenyl]-3-oxopropanenitrile

• IUPAC Name: 3-[2-(4-fluorophenoxy)phenyl]-3-oxopropanenitrile
• InChI: InChI=1S/C15H10FNO2/c16-11-5-7-12(8-6-11)19-15-4-2-1-3-13(15)14(18)9-10-17/h1-8H,9H2
• InChI Key: VCTUEJJUKLWVFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)CC#N)OC2=CC=C(C=C2)F
• Molecular Formula: C15H10FNO2
• Molecular Weight: 255.24 g/mol
• CAS No.: 866153-16-4

Description

“3-[2-(4-Fluorophenoxy)phenyl]-3-oxopropanenitrile” is a chemical compound available from suppliers such as BIONET - Key Organics Ltd., and AstaTech, Inc. It is also known by registry numbers ZINC000004105460.

Scientific Research Applications

Oxidative Cyclization in Organic Synthesis

The compound has been studied for its role in oxidative cyclization reactions. For instance, the oxidative cyclization of 3-oxopropanenitriles, a group that includes 3-[2-(4-Fluorophenoxy)phenyl]-3-oxopropanenitrile, was mediated by manganese(III) acetate with alkenes containing 2-thienyl groups. This process resulted in moderate to high yields of 4,5-dihydrofuran-3-carbonitriles containing heterocycles, demonstrating the compound's utility in synthesizing complex organic structures (Yılmaz, Uzunalioğlu, Yakut, & Pekel, 2008).

Synthesis of Fluorinated Polyimides

This compound has applications in the synthesis of fluorinated polyimides, which are valuable in creating materials with specific optical and dielectric properties. A study demonstrated the synthesis of fluorinated aromatic diamines, including derivatives of this compound, for producing polyimides with outstanding mechanical properties, high thermal stability, and low dielectric constants (Tao, Yang, Liu, Fan, & Yang, 2009).

Crystallographic Studies

The compound's derivatives have been subject to crystallographic studies to understand their molecular structures. For example, research involving the synthesis and crystal structure analysis of 2-(4-Fluoro-2-(4-fluorophenoxy)phenyl)-1-(1H-1,2,4-triazol-1-ylmethyl)-3-methoxy-isopropy alcohol, a derivative of this compound, provided insights into the molecular arrangement and intermolecular interactions in such compounds (Liang, 2009).